molecular formula C10H13N3S B8476311 Ethanamine,2-(imidazo[1,2-a]pyridin-5-ylthio)-n-methyl-

Ethanamine,2-(imidazo[1,2-a]pyridin-5-ylthio)-n-methyl-

Cat. No.: B8476311
M. Wt: 207.30 g/mol
InChI Key: KBCDYFJJQWQQKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanamine,2-(imidazo[1,2-a]pyridin-5-ylthio)-n-methyl- is a useful research compound. Its molecular formula is C10H13N3S and its molecular weight is 207.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanamine,2-(imidazo[1,2-a]pyridin-5-ylthio)-n-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanamine,2-(imidazo[1,2-a]pyridin-5-ylthio)-n-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N3S

Molecular Weight

207.30 g/mol

IUPAC Name

2-imidazo[1,2-a]pyridin-5-ylsulfanyl-N-methylethanamine

InChI

InChI=1S/C10H13N3S/c1-11-6-8-14-10-4-2-3-9-12-5-7-13(9)10/h2-5,7,11H,6,8H2,1H3

InChI Key

KBCDYFJJQWQQKN-UHFFFAOYSA-N

Canonical SMILES

CNCCSC1=CC=CC2=NC=CN21

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-[2-(methylsulfonyloxy)etylthio]imidazo[1,2-a]pyridine (2.18 g, 8 mmoles), triethylamine (2.24 ml, 16 mmoles) and a 40% methylamine-methanol solution (20 ml) in chloroform (20 ml) was heated at reflux for 3 hours. The reaction mixture was washed with 3N NaOH and dried over anhydrous magnesium sulfate. After the solvent was distilled off, the residue was purified by column chromatography [eluent: methanol/chloroform (1:10)] to obtain 781 mg of the desired product (47.1%, light brown oily product).
Name
5-[2-(methylsulfonyloxy)etylthio]imidazo[1,2-a]pyridine
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
2.24 mL
Type
reactant
Reaction Step One
Name
methylamine methanol
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
47.1%

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